N-benzyl-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide

• IUPAC Name: N-benzyl-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide
• InChI: InChI=1S/C15H19N3O3/c1-2-17-8-9-18(15(21)14(17)20)11-13(19)16-10-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3,(H,16,19)
• InChI Key: RWVBYYOQQIQBGI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CC(=O)NCC2=CC=CC=C2
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The dioxopiperazine ring would add a level of complexity, as cyclic structures can have different spatial arrangements.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the acetamide group might be susceptible to hydrolysis, and the benzyl group might undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of polar groups, the size and shape of the molecule, and the presence of aromatic rings.

Scientific Research Applications

Anticonvulsant Activities

Nath et al. (2021) designed and synthesized a series of compounds including N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide, which were evaluated for anticonvulsant activities. The most active compound demonstrated significant anticonvulsant activity, suggesting potential therapeutic applications for epilepsy or seizure disorders (Nath et al., 2021).

Synthesis Methodologies

Weigl and Wünsch (2002) presented a synthesis approach for chiral non-racemic 3-(dioxopiperazin-2-yl)propionic acid derivatives, starting from proteinogenic amino acid (S)-glutamate. The study highlighted the synthesis of N1-benzyl substituted (dioxopiperazin-2-yl)propionates, offering insights into the chemical synthesis pathways that could be applicable for N-benzyl-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide (Weigl & Wünsch, 2002).

Mechanism of Action

Without specific studies on this compound, it’s difficult to predict its mechanism of action. It could potentially have biological activity, depending on its structure and the presence of certain functional groups.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity, its reactivity, and its physical properties.